Cas no 1236191-14-2 (3-(Neopentyloxy)phenylboronic Acid)

3-(Neopentyloxy)phenylboronic Acid Properties

Names and Identifiers

• (3-(Neopentyloxy)phenyl)boronic acid
• 3-(Neopentyloxy)phenylboronic acid
• [3-(2,2-dimethylpropoxy)phenyl]boronic acid
• 3-(2,2-DIMETHYLPROPOXY)PHENYLBORONIC ACID
• DB-314704
• Boronic acid, B-[3-(2,2-dimethylpropoxy)phenyl]-
• (3-(Neopentyloxy)phenyl)boronicacid
• BS-19560
• AKOS015837682
• MFCD18087686
• F71906
• CS-0174260
• 1236191-14-2
• DTXSID30681725
• A848989
• 3-(NEOPENTYLOXY)PHENYLBORONIC ACID
• AM90028
• +Expand

• MDL： MFCD18087686
• InChIKey： RMCIUKKXWNLWSX-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H17BO3/c1-11(2,3)8-15-10-6-4-5-9(7-10)12(13)14/h4-7,13-14H,8H2,1-3H3
• SMILES： CC(C)(C)COC1=CC=CC(=C1)B(O)O

Computed Properties

• Exact Mass: 208.12700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 208.1270746g/mol
• Heavy Atom Count: 15
• Complexity: 189
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• LogP: 0.79130
• PSA: 49.69000